Cas no 775251-03-1 (1H-Indole-3-carboximidicacid, 1-ethyl-, methyl ester)

• Product Name: 1H-Indole-3-carboximidicacid, 1-ethyl-, methyl ester
• CAS No: 775251-03-1
• MF: C₁₂H₁₄N₂O
• MW: 202.252362728119
• CID: 552583
• Update Time: 2022-07-26

1H-Indole-3-carboximidicacid, 1-ethyl-, methyl ester Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-3-carboximidicacid, 1-ethyl-, methyl ester
• 1H-Indole-3-carboximidicacid,1-ethyl-,methylester(9CI)

• Inchi： 1S/C12H14N2O/c1-3-14-8-10(12(13)15-2)9-6-4-5-7-11(9)14/h4-8,13H,3H2,1-2H3
• InChI Key： XVMCBDDAFOLOPV-UHFFFAOYSA-N
• SMILES： N1(CC)C2=C(C=CC=C2)C(C(=N)OC)=C1

Computed Properties

• Exact Mass: 202.111
• Monoisotopic Mass: 202.111
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 242
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 38A^2